Cas no 223785-95-3 (1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl-)

• Product Name: 1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl-
• CAS No: 223785-95-3
• MF: C₁₂H₁₇N₃S
• MW: 235.348480939865
• CID: 3914137
• PubChem ID: 18521969
• Update Time: 2025-04-22

1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl-
• 1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl- (9CI)
• SCHEMBL5725470
• 1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,Na(2),Na(2)-trimethyl-
• DTXSID801171779
• 223785-95-3

• Inchi： 1S/C12H17N3S/c1-14(2)8-9-15(3)12-6-4-11(5-7-12)13-10-16/h4-7H,8-9H2,1-3H3
• InChI Key： YACLXJDAXAGGMY-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=C(N=C=S)C=C1)C)CN(C)C

Computed Properties

• Exact Mass: 235.11431873Da
• Monoisotopic Mass: 235.11431873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.9Ų